Cas no 202918-40-9 (3-Amino-1-(3,4-dimethoxyphenyl)propan-1-ol)
3-Amino-1-(3,4-dimethoxyphenyl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-amino-1-(3,4-dimethoxyphenyl)propan-1-ol
- 3-amino-1-(3,4-dimethoxyphenyl)-1-propanol
- 3-Amino-1-(3,4-dimethoxy-phenyl)-propan-1-ol
- 3-Amino-1-(3,4-dimethoxyphenyl)propan-1-ol
-
- MDL: MFCD11503800
- Inchi: 1S/C11H17NO3/c1-14-10-4-3-8(7-11(10)15-2)9(13)5-6-12/h3-4,7,9,13H,5-6,12H2,1-2H3
- InChI Key: DMCQSQHOGOFFDM-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(=C(C=1)OC)OC)CCN
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 177
- XLogP3: 0.1
- Topological Polar Surface Area: 64.7
3-Amino-1-(3,4-dimethoxyphenyl)propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A225106-100mg |
3-amino-1-(3,4-dimethoxyphenyl)propan-1-ol |
202918-40-9 | 100mg |
$ 115.00 | 2022-06-08 | ||
| TRC | A225106-500mg |
3-amino-1-(3,4-dimethoxyphenyl)propan-1-ol |
202918-40-9 | 500mg |
$ 455.00 | 2022-06-08 | ||
| TRC | A225106-1g |
3-amino-1-(3,4-dimethoxyphenyl)propan-1-ol |
202918-40-9 | 1g |
$ 680.00 | 2022-06-08 | ||
| Enamine | EN300-235217-0.05g |
3-amino-1-(3,4-dimethoxyphenyl)propan-1-ol |
202918-40-9 | 95% | 0.05g |
$468.0 | 2024-06-19 | |
| Enamine | EN300-235217-0.1g |
3-amino-1-(3,4-dimethoxyphenyl)propan-1-ol |
202918-40-9 | 95% | 0.1g |
$490.0 | 2024-06-19 | |
| Enamine | EN300-235217-0.25g |
3-amino-1-(3,4-dimethoxyphenyl)propan-1-ol |
202918-40-9 | 95% | 0.25g |
$513.0 | 2024-06-19 | |
| Enamine | EN300-235217-0.5g |
3-amino-1-(3,4-dimethoxyphenyl)propan-1-ol |
202918-40-9 | 95% | 0.5g |
$535.0 | 2024-06-19 | |
| Enamine | EN300-235217-1.0g |
3-amino-1-(3,4-dimethoxyphenyl)propan-1-ol |
202918-40-9 | 95% | 1.0g |
$557.0 | 2024-06-19 | |
| Enamine | EN300-235217-2.5g |
3-amino-1-(3,4-dimethoxyphenyl)propan-1-ol |
202918-40-9 | 95% | 2.5g |
$1089.0 | 2024-06-19 | |
| Enamine | EN300-235217-5.0g |
3-amino-1-(3,4-dimethoxyphenyl)propan-1-ol |
202918-40-9 | 95% | 5.0g |
$1614.0 | 2024-06-19 |
3-Amino-1-(3,4-dimethoxyphenyl)propan-1-ol Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on 3-Amino-1-(3,4-dimethoxyphenyl)propan-1-ol
Professional Introduction to 3-Amino-1-(3,4-dimethoxyphenyl)propan-1-ol (CAS No. 202918-40-9)
3-Amino-1-(3,4-dimethoxyphenyl)propan-1-ol is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers. This compound, identified by its CAS number 202918-40-9, features an amino group and a hydroxyl group attached to a propyl chain, with a 3,4-dimethoxyphenyl substituent at the first carbon position. The presence of both amino and hydroxyl functional groups makes it a versatile intermediate in the synthesis of various bioactive molecules.
The structural attributes of 3-Amino-1-(3,4-dimethoxyphenyl)propan-1-ol contribute to its potential applications in drug development. The 3,4-dimethoxyphenyl moiety is particularly noteworthy, as it is commonly found in natural products and pharmaceuticals known for their biological activities. For instance, this moiety is reminiscent of reserpine and epicatechin, which have been extensively studied for their therapeutic effects. The combination of an amino group and a hydroxyl group in this compound suggests its utility as a precursor in the synthesis of more complex molecules, including potential drug candidates.
In recent years, there has been growing interest in the development of novel therapeutic agents targeting neurological disorders. The 3,4-dimethoxyphenyl scaffold has shown promise in this context due to its ability to interact with various biological targets. For example, derivatives of this scaffold have been investigated for their potential as monoamine oxidase (MAO) inhibitors, which are relevant in the treatment of depression and other mood disorders. The amino and hydroxyl groups in 3-Amino-1-(3,4-dimethoxyphenyl)propan-1-ol provide opportunities for further functionalization, enabling the design of molecules with enhanced pharmacological properties.
The synthesis of 3-Amino-1-(3,4-dimethoxyphenyl)propan-1-ol involves multi-step organic reactions that highlight the compound's synthetic complexity. The process typically begins with the preparation of the 3,4-dimethoxyphenyl Grignard reagent or its equivalent nucleophile, followed by reaction with an appropriate alkyl halide or other electrophile to introduce the propyl chain. Subsequent functionalization at the terminal carbon position introduces the amino group. This synthetic route underscores the compound's significance as a building block in pharmaceutical chemistry.
The chemical properties of 3-Amino-1-(3,4-dimethoxyphenyl)propan-1-ol make it a valuable intermediate in medicinal chemistry. Its solubility characteristics, reactivity profile, and stability under various conditions are critical factors that influence its utility in synthetic applications. Additionally, the compound's interaction with biological systems has been explored through computational studies and experimental investigations. These studies have provided insights into its potential role as a ligand for enzymes and receptors involved in neurotransmitter metabolism.
In conclusion, 3-Amino-1-(3,4-dimethoxyphenyl)propan-1-ol (CAS No. 202918-40-9) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. The presence of an amino group and a hydroxyl group attached to a propyl chain with a 3,4-dimethoxyphenyl substituent offers numerous possibilities for further chemical modification and biological evaluation. As research continues to uncover new therapeutic targets and synthetic methodologies, compounds like 3-Amino-1-(3,4-dimethoxyphenyl)propan-1-ol are likely to play an increasingly important role in the development of novel drugs.
202918-40-9 (3-Amino-1-(3,4-dimethoxyphenyl)propan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)